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N-[(4,5,6,7-tetrahydrobenzimidazol-5-yl)carbonyl]pyrrolidine hydrochloride
N-methylindole
ethylene chloride
phosphorus oxychloride
water
phosphorus oxychloride
5-[(1-methylindol-3-yl)carbonyl]-4,5,6,7-tetrahydrobenzimidazole
(+)-dibenzoyltartaric acid
methanol
5-[(1-methylindol-3-yl)carbonyl]-4,5,6,7-tetrahydrobenzimidazole
methanol
(R)-(-)-5-[(1-methylindol-3-yl)carbonyl]-4,5,6,7-tetrahydrobenzimidazole (+)-dibenzoyltartarate
phenylpyrrole
3-(N-tosyl-L-alaninyloxy)-5-(p-chlorophenyl)pyrrole
acetone
dodecanol
[H][H]
[H][H]
1-bromo-2,3,4-trifluorobenzene
LiHMDS
THF
CO2
THF
desired product ( 2 )
iPr2NH
nBuLi
THF
1-bromo-2,3,4-trifluorobenzene
CO2
THF
title compound
1-bromo-2,3,4-trifluorobenzene
lithium diisopropylamine
THF
CO2
THF
desired product ( 2 )
2,3,4-trifluorobromobenzene
LDA
nBuLi
dry ice
5-bromo-2,3,4-trifluorobenzoic acid
LiHMDS
2-chlorophenylamine
THF
5-bromo-2,3,4-trifluoro-benzoic acid
THF
desired acid ( 3 )
